Cas no 101988-70-9 (N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine)

• Product Name: N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine
• CAS No: 101988-70-9
• MF: C₆H₈F₃N₅O
• MW: 223.155830383301
• MDL: MFCD00452913
• CID: 891413
• Update Time: 2026-04-29

N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine
• CHEMBRDG-BB 5101387
• N2-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine
• N-methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine(SALTDATA: FREE)
• AC1LQGEM
• AG-D-09918
• CTK4A0526
• MolPort-000-923-820
• N-methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine
• STK076603
• 1,3,5-Triazine-2,4-diamine, N2-methyl-6-(2,2,2-trifluoroethoxy)-
• N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine

• MDL： MFCD00452913
• Inchi： InChI=1S/C6H8F3N5O/c1-11-4-12-3(10)13-5(14-4)15-2-6(7,8)9/h2H2,1H3,(H3,10,11,12,13,14)
• InChI Key： JNLDCQPAUYHHTN-UHFFFAOYSA-N
• SMILES： CN=C1NC(=N)N=C(N1)OCC(F)(F)F

Computed Properties

• Exact Mass: 223.06800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 85.95000
• LogP: 1.09080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine

N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine (CAS 101988-70-9): A Comprehensive Overview

N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine (CAS 101988-70-9) is a specialized triazine derivative that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the 1,3,5-triazine family, a class of nitrogen-containing heterocycles known for their stability and reactivity. The presence of the trifluoroethoxy group and methylamine substitution in its structure makes it particularly valuable in various industrial and research applications.

The chemical structure of N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine features a central 1,3,5-triazine ring with a methyl group at the 2-position and a trifluoroethoxy group at the 6-position. This configuration imparts unique electronic and steric properties to the molecule, making it an interesting subject for medicinal chemistry and material science research. The trifluoroethoxy moiety is particularly noteworthy as it enhances the compound's lipophilicity and metabolic stability, characteristics that are highly sought after in pharmaceutical development.

Recent trends in green chemistry and sustainable synthesis have brought compounds like N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine into focus. Researchers are particularly interested in its potential as a building block for advanced materials and as a key intermediate in drug discovery. The compound's stability under various conditions makes it suitable for applications in polymer chemistry, where it can serve as a cross-linking agent or as a component in high-performance materials.

In the pharmaceutical sector, triazine derivatives like CAS 101988-70-9 have shown promise in various therapeutic areas. The N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine structure offers multiple sites for further functionalization, making it a versatile scaffold for drug development. Current research is exploring its potential in developing antiviral agents and enzyme inhibitors, particularly in light of recent global health challenges that have increased demand for novel therapeutic compounds.

The synthesis of N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine typically involves multi-step organic reactions starting from cyanuric chloride. Modern synthetic approaches emphasize atom economy and reduced environmental impact, aligning with current industry standards for sustainable chemical production. The compound's purity and stability make it suitable for various analytical applications, including use as a reference standard in chromatographic methods.

From a commercial perspective, the demand for specialty triazine compounds like CAS 101988-70-9 has been steadily increasing. The global market for such fine chemicals is driven by their applications in agrochemicals, pharmaceuticals, and advanced materials. Recent market analyses suggest growing interest in fluorine-containing compounds, with the trifluoroethoxy group in N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine being particularly attractive for its unique properties.

Safety considerations for handling N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical. Storage recommendations typically include keeping the compound in a cool, dry place away from strong oxidizing agents to maintain its stability over time.

Analytical characterization of CAS 101988-70-9 commonly employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying the compound's identity and purity, especially when used as a pharmaceutical intermediate or research chemical. The distinct spectral features of the trifluoroethoxy group serve as useful markers in structural confirmation.

Future research directions for N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine may explore its potential in catalysis and coordination chemistry. The compound's ability to act as a ligand for metal centers could open new avenues in homogeneous catalysis applications. Additionally, its electronic properties make it a candidate for investigation in organic electronics and photovoltaic materials, areas that are currently receiving significant research attention.

For researchers and industry professionals seeking information about triazine derivatives, N-Methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine represents an interesting case study in the design of functionalized heterocyclic compounds. Its combination of a triazine core with fluorine-containing substituents offers a balance of stability and reactivity that can be tailored for specific applications. As synthetic methodologies continue to advance, we can expect to see expanded uses for this and related compounds in both academic and industrial settings.